Cas no 1261883-24-2 (3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261883-24-2
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4986781
• Update Time: 2025-06-15

3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H7ClF3NO2/c14-9-3-4-10(11(6-9)20-13(15,16)17)12(19)8-2-1-5-18-7-8/h1-7H
• InChI Key： KSVCPEQXQTVJPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C2C=NC=CC=2)=O)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine

Comprehensive Overview of 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261883-24-2)

3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261883-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its pyridine core and benzoyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of both chloro and trifluoromethoxy groups enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for fluorinated compounds like 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine has surged, driven by their stability and metabolic resistance. This aligns with the growing trend of precision medicine and targeted drug delivery, where such molecules play a pivotal role. Searches for "fluorinated pyridine derivatives" and "CAS 1261883-24-2 applications" have spiked, reflecting the compound's relevance in cutting-edge research. Its synthesis often involves cross-coupling reactions, a topic frequently explored in academic forums and patent literature.

From an industrial perspective, 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine is synthesized under controlled conditions to ensure high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structure, a process detailed in numerous peer-reviewed journals. The compound's logP value and solubility profile are also critical parameters for formulation scientists, as they influence bioavailability. These aspects are frequently queried in search engines, underscoring the need for accessible, technical content.

Environmental and regulatory considerations are another hotspot tied to CAS 1261883-24-2. With increasing scrutiny on green chemistry, researchers are exploring sustainable synthesis routes for this compound. Queries like "eco-friendly synthesis of trifluoromethoxy compounds" highlight this shift. Additionally, its biodegradation and ecotoxicity data are subjects of ongoing studies, addressing concerns raised by environmental agencies and aligning with ESG (Environmental, Social, and Governance) principles in the chemical industry.

In conclusion, 3-(4-Chloro-2-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261883-24-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in medicinal chemistry, coupled with its alignment with sustainable development goals, ensures its continued prominence in scientific discourse. For researchers and industry professionals, understanding its properties and applications is essential to leveraging its full potential.